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Compound of Interest

Compound Name: (2-Oxo-morpholin-4-yl)-acetic acid

CAS No.: 302900-65-8

Cat. No.: B1300085 Get Quote

As researchers, we often focus intensely on the synthesis and application of intermediates like

(2-Oxo-morpholin-4-yl)-acetic acid (CAS: 302900-65-8), particularly in peptide mimetics and

drug discovery.[1] However, the end-of-life management of these reagents is where safety and

regulatory compliance are most critical.[1]

This guide moves beyond generic safety data sheets (SDS). It provides a self-validating

operational workflow for the disposal of this specific morpholine derivative, ensuring you protect

both your team and your facility's licensure.

Part 1: Chemical Profile & Hazard Assessment
Before initiating disposal, you must validate the identity and state of the waste. This compound

combines a morpholine ring (with a lactone functionality) and a carboxylic acid tail. Its dual

nature—part cyclic amide/ester, part acid—dictates its segregation logic.

Table 1: Physicochemical & Hazard Profile
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Property Specification Operational Implication

CAS Number 302900-65-8
Use for waste manifesting and

inventory reconciliation.[1]

Molecular Formula C₆H₉NO₄

Nitrogen content requires

incineration with scrubber

(NOx control).

Physical State Solid (White Powder)
Primary disposal stream is

Solid Organic Waste.

Acidity (pKa) ~3.0 - 4.0 (Carboxylic acid)
Corrosive potential. Do not mix

with cyanides or sulfides.[1]

Reactivity Lactone ring; Amine

Susceptible to hydrolysis in

strong base; incompatible with

strong oxidizers.

GHS Hazards H302, H315, H319, H335

Irritant/Harmful. Standard PPE

(Nitrile gloves, safety glasses,

lab coat) is mandatory.

Part 2: The Self-Validating Segregation System
The most common error in laboratory waste management is improper segregation, leading to

dangerous cross-reactivity in waste drums.

The "Stop-Check" Validation: Before adding this chemical to any waste container, perform this

mental check:

Is the container free of Strong Oxidizers? (e.g., Nitric acid, Peroxides). Why? The morpholine

amine moiety can react exothermically with oxidizers.

Is the container free of Strong Bases? (e.g., Sodium Hydroxide). Why? Strong bases will

hydrolyze the lactone ring, generating heat and potentially altering the waste's pH profile

unexpectedly.

Visual Workflow: Waste Stream Decision Matrix
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Waste: (2-Oxo-morpholin-4-yl)-acetic acid
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Double Bag & Tag
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Preferred Path
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Figure 1: Decision matrix for segregating (2-Oxo-morpholin-4-yl)-acetic acid waste based on

physical state and solvent context.[1]

Part 3: Step-by-Step Disposal Procedures

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1300085?utm_src=pdf-body-img
https://www.benchchem.com/product/b1300085?utm_src=pdf-body
https://www.bldpharm.com/products/3235-69-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario A: Disposal of Pure Solid Reagent (Expired or
Excess)
Context: You have a bottle of expired reagent or excess powder from a synthesis step.[1]

Container Selection: Use a high-density polyethylene (HDPE) or glass container. Ensure the

lid seals tightly.[2]

Labeling: Apply a hazardous waste label immediately.

Constituents: "(2-Oxo-morpholin-4-yl)-acetic acid".[1][3]

Hazard Checkboxes: Check "Toxic" and "Irritant".

Secondary Containment: Place the primary container inside a clear, sealable plastic bag

(double-bagging) to prevent dust dispersion during transport.

Disposal Path: Transfer to your facility's Chemical Incineration stream.

Mechanism:[1][4][5] High-temperature incineration equipped with an afterburner and

scrubber is required to safely break down the nitrogen-containing morpholine ring into N₂

and CO₂ [1].[1]

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Context: The compound is dissolved in a solvent (e.g., Dichloromethane or Methanol) after an

extraction or reaction.[1]

Characterize the Solvent: The solvent dictates the waste stream, not the solute (unless the

solute is highly toxic, which this is not).

If DCM/Chloroform: Dispose in Halogenated Organic Waste.

If Methanol/Ethyl Acetate: Dispose in Non-Halogenated Organic Waste.

Concentration Check: If the concentration is >10%, consider precipitating the solid to reduce

the volume of hazardous liquid waste, though direct liquid disposal is usually operationally
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more efficient.

Compatibility Check: Ensure no strong oxidizers (like nitric acid) are present in the solvent

waste carboy.

Scenario C: Spill Cleanup Protocol
Context: A researcher accidentally knocks over a 5g bottle of the powder.[1]

Isolate: Evacuate the immediate area of unnecessary personnel. Mark the zone.

PPE Up: Wear nitrile gloves, lab coat, and safety goggles. If dust is visible in the air, use a

N95 or P100 particulate respirator [2].

Containment: Cover the spill with a dry absorbent pad or paper towels to prevent spreading.

Do NOT wet the powder immediately, as this may create a sticky acidic slurry that is

harder to clean.

Collection:

Scoop up the dry powder carefully using a dustpan or stiff card.

Place collected material into a wide-mouth waste jar.

Decontamination:

Wipe the surface with a soap and water solution.

Test surface pH with litmus paper to ensure no acidic residue remains.

Dispose of all cleanup materials (gloves, wipes) as Solid Hazardous Waste.

Part 4: Regulatory & Compliance Framework
RCRA Classification (USA): (2-Oxo-morpholin-4-yl)-acetic acid is not a P-listed or U-listed

acute hazardous waste under 40 CFR 261.[1]33. However, it must be evaluated for

Characteristic Waste properties:
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Corrosivity (D002): Unlikely to meet the definition (pH ≤ 2) unless in a concentrated aqueous

solution.

Toxicity (D004-D043): Does not contain regulated heavy metals or pesticides.

Operational Recommendation: Even if technically "non-regulated" in some jurisdictions, always

manage as Hazardous Chemical Waste. Do not dispose of in municipal trash or sewer

systems. This ensures compliance with the "Cradle-to-Grave" liability standards [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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